Cas no 521266-69-3 (N1-(4,5-dimethyl-1,3-thiazol-2-yl)ethane-1,2-diamine)

• Product Name: N1-(4,5-dimethyl-1,3-thiazol-2-yl)ethane-1,2-diamine
• CAS No: 521266-69-3
• MF: C₇H₁₃N₃S
• MW: 171.263219594955
• CID: 4018126
• Update Time: 2026-04-17

N1-(4,5-dimethyl-1,3-thiazol-2-yl)ethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine, N-(4,5-dimethyl-2-thiazolyl)-
• N1-(4,5-dimethyl-1,3-thiazol-2-yl)ethane-1,2-diamine

Additional information on N1-(4,5-dimethyl-1,3-thiazol-2-yl)ethane-1,2-diamine

Recent Advances in the Study of N1-(4,5-dimethyl-1,3-thiazol-2-yl)ethane-1,2-diamine (CAS: 521266-69-3) and Its Applications in Chemical Biology and Medicine

The compound N1-(4,5-dimethyl-1,3-thiazol-2-yl)ethane-1,2-diamine (CAS: 521266-69-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and biological research. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activities, and potential therapeutic applications. The information presented herein is derived from recent peer-reviewed publications, ensuring the accuracy and relevance of the content.

Recent studies have highlighted the role of N1-(4,5-dimethyl-1,3-thiazol-2-yl)ethane-1,2-diamine as a key intermediate in the synthesis of bioactive molecules. Its structural features, including the thiazole ring and diamine moiety, make it a valuable scaffold for designing compounds with diverse pharmacological properties. For instance, researchers have utilized this compound to develop novel inhibitors targeting enzymes involved in inflammatory pathways, demonstrating its potential in treating chronic inflammatory diseases.

In addition to its synthetic utility, N1-(4,5-dimethyl-1,3-thiazol-2-yl)ethane-1,2-diamine has been investigated for its direct biological effects. A 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibit potent antimicrobial activity against a range of Gram-positive and Gram-negative bacteria. The study further elucidated the mechanism of action, linking the compound's efficacy to its ability to disrupt bacterial cell membrane integrity.

Another area of interest is the compound's potential in cancer research. Preliminary in vitro studies have shown that N1-(4,5-dimethyl-1,3-thiazol-2-yl)ethane-1,2-diamine derivatives can induce apoptosis in certain cancer cell lines, particularly those resistant to conventional chemotherapy. These findings suggest that further optimization of this scaffold could lead to the development of next-generation anticancer agents with improved selectivity and reduced side effects.

Despite these promising results, challenges remain in the clinical translation of N1-(4,5-dimethyl-1,3-thiazol-2-yl)ethane-1,2-diamine-based therapeutics. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed through systematic structure-activity relationship (SAR) studies. Recent advancements in computational chemistry and high-throughput screening are expected to accelerate the optimization process, paving the way for more effective drug candidates.

In conclusion, N1-(4,5-dimethyl-1,3-thiazol-2-yl)ethane-1,2-diamine (CAS: 521266-69-3) represents a promising scaffold in chemical biology and medicinal chemistry. Its diverse applications, ranging from antimicrobial agents to anticancer therapeutics, underscore its potential in addressing unmet medical needs. Future research should focus on overcoming the current limitations and exploring novel derivatives with enhanced pharmacological properties.